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Introduction

CCT251455 is a potent and selective small molecule inhibitor of the Monopolar Spindle 1

(MPS1) kinase.[1] MPS1 is a critical component of the spindle assembly checkpoint (SAC), a

crucial cellular mechanism that ensures proper chromosome segregation during mitosis.[2] In

many human cancers, MPS1 is aberrantly overexpressed, making it an attractive therapeutic

target.[1] Inhibition of MPS1 by CCT251455 disrupts the SAC, leading to chromosomal

instability and subsequent cell death in cancer cells. These notes provide detailed protocols for

the application of CCT251455 in cancer cell line models to assess its therapeutic potential.

Mechanism of Action

CCT251455 stabilizes an inactive conformation of MPS1, preventing its autophosphorylation

and kinase activity.[1] This inhibition disrupts the spindle assembly checkpoint, a key pathway

that prevents the onset of anaphase until all chromosomes are correctly attached to the mitotic

spindle.[2] By abrogating this checkpoint, CCT251455 induces premature anaphase entry,

leading to severe chromosome missegregation and ultimately, apoptosis in cancer cells.
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Experimental Workflow for CCT251455 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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